Cas no 1806896-94-5 (Ethyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-carboxylate)

Ethyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a difluoromethyl group at the 2-position and a chloro substituent at the 3-position—enhance reactivity and selectivity in cross-coupling and functionalization reactions. The ethyl carboxylate moiety improves solubility in organic solvents, facilitating downstream modifications. This compound serves as a versatile intermediate in the development of bioactive molecules, particularly those requiring fluorinated motifs for enhanced metabolic stability and lipophilicity. Its well-defined purity and stability under standard storage conditions make it suitable for research and industrial applications requiring precise structural control.

Ethyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-carboxylate structure

1806896-94-5 structure

Product Name:Ethyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-carboxylate

CAS No:1806896-94-5

MF:C₁₀H₁₀ClF₂NO₂

MW:249.641708850861

CID:4807735

Update Time:2025-10-29

Ethyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-carboxylate
- Inchi： 1S/C10H10ClF2NO2/c1-3-16-10(15)6-4-5(2)7(11)8(14-6)9(12)13/h4,9H,3H2,1-2H3
- InChI Key： QRRKRRYWEDVIPC-UHFFFAOYSA-N
- SMILES： ClC1C(C(F)F)=NC(C(=O)OCC)=CC=1C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 253
XLogP3: 3.1
Topological Polar Surface Area: 39.2

Ethyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029046060-250mg	Ethyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-carboxylate	1806896-94-5	97%	250mg	$960.00	2022-03-31
Alichem	A029046060-500mg	Ethyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-carboxylate	1806896-94-5	97%	500mg	$1,678.90	2022-03-31
Alichem	A029046060-1g	Ethyl 3-chloro-2-(difluoromethyl)-4-methylpyridine-6-carboxylate	1806896-94-5	97%	1g	$3,039.60	2022-03-31